![molecular formula C8H6N2O3 B3039584 2-Methoxy-3-nitrobenzonitrile CAS No. 121001-06-7](/img/structure/B3039584.png)
2-Methoxy-3-nitrobenzonitrile
Overview
Description
Scientific Research Applications
Synthesis and Chemical Transformations
- Synthesis of Key Compounds : 2-Methoxy-3-nitrobenzonitrile serves as a useful intermediate in the synthesis of complex molecules. For example, its derivatives have been synthesized from vanillin, contributing to the synthesis of significant compounds like maytansine (Sun & Kao, 1981).
- Hydrogenation Processes : Studies have explored the hydrogenation of nitrobenzonitriles using catalysts like Raney nickel, highlighting the critical role of the position of substituents like nitro groups relative to nitrile groups (Koprivova & Červený, 2008).
Material Properties and Physical Chemistry
- Thermophysical Properties : Research on nitrobenzonitriles, including 2-methoxy-3-nitrobenzonitrile, has involved the study of their heat capacities and enthalpies of transitions, providing insights into their physical behavior under varying temperatures (Jiménez et al., 2002).
- Structural Analysis and Reactivity : The molecular structures and reactivity of nitrobenzonitriles have been analyzed, revealing how electron-withdrawing effects and steric interactions influence their chemical properties (Chen & Chieh, 2002).
Pharmaceutical Applications
- Medicinal Chemistry and Drug Synthesis : Nitrobenzonitriles, including derivatives similar to 2-methoxy-3-nitrobenzonitrile, are utilized in the synthesis of pharmaceuticals like Gefitinib, showcasing their importance in drug development (Jin et al., 2005).
Catalysis and Organic Chemistry
- Catalytic Reactions : Research has focused on using nitrobenzonitriles in various catalytic reactions, such as decarboxylative cyanation, which transforms simple raw materials into value-added aryl nitriles (Fu et al., 2020).
- Role in Complex Reactions : 2-Methoxy-3-nitrobenzonitrile derivatives have been involved in complex organic reactions like the Diels–Alder reactions, demonstrating their versatility in synthesizing diverse organic compounds (Ibata et al., 1986).
Environmental and Atmospheric Studies
- Atmospheric Chemistry : Studies involving methoxyphenols, structurally similar to 2-methoxy-3-nitrobenzonitrile, have examined their reaction with atmospheric agents like hydroxyl radicals. This research is crucial for understanding the environmental impact of such compounds (Lauraguais et al., 2014).
Safety and Hazards
Refer to the provided Material Safety Data Sheet (MSDS) for detailed safety information.
properties
IUPAC Name |
2-methoxy-3-nitrobenzonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O3/c1-13-8-6(5-9)3-2-4-7(8)10(11)12/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSYULSNQWMXUNS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1[N+](=O)[O-])C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-3-nitrobenzonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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